Cas no 1261946-90-0 (2-Nitro-4-[4-(pyrrolidinylsulfonyl)phenyl]phenol)

• Product Name: 2-Nitro-4-[4-(pyrrolidinylsulfonyl)phenyl]phenol
• CAS No: 1261946-90-0
• MF: C₁₆H₁₆N₂O₅S
• MW: 348.373642921448
• MDL: MFCD18316014
• CID: 2621629
• PubChem ID: 53221739
• Update Time: 2025-04-21

2-Nitro-4-[4-(pyrrolidinylsulfonyl)phenyl]phenol Chemical and Physical Properties

Names and Identifiers

• 2-Nitro-4-[4-(pyrrolidinylsulfonyl)phenyl]phenol, 95%
• 2-NITRO-4-[4-(PYRROLIDINYLSULFONYL)PHENYL]PHENOL
• 1261946-90-0
• DTXSID60686344
• 3-Nitro-4'-(pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-4-ol
• 3-Nitro-4'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-4-ol
• MFCD18316014
• 2-Nitro-4-[4-(pyrrolidinylsulfonyl)phenyl]phenol

• MDL： MFCD18316014
• Inchi： 1S/C16H16N2O5S/c19-16-8-5-13(11-15(16)18(20)21)12-3-6-14(7-4-12)24(22,23)17-9-1-2-10-17/h3-8,11,19H,1-2,9-10H2
• InChI Key： LLTWRVRHXBSYMQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=CC(=C(C=2)[N+](=O)[O-])O)=CC=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 348.07799279Da
• Monoisotopic Mass: 348.07799279Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives